Cas no 899983-44-9 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• CAS No: 899983-44-9
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5490949
• Update Time: 2025-07-20

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• Inchi： 1S/C19H20N2O3S/c22-19(14-8-9-14)21-12-4-5-15-13-16(10-11-18(15)21)20-25(23,24)17-6-2-1-3-7-17/h1-3,6-7,10-11,13-14,20H,4-5,8-9,12H2
• InChI Key： LKAPIUBUBJJNSU-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2CC2)=O)(=O)=O)=CC=CC=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

Recent Advances in the Study of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide (CAS: 899983-44-9)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide (CAS: 899983-44-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's structure combines a tetrahydroquinoline scaffold with a cyclopropanecarbonyl group and a benzenesulfonamide moiety, which collectively contribute to its biological activity. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in various disease models.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. Preliminary studies suggest that N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide exhibits selective binding affinity towards certain kinases and proteases, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The compound's ability to modulate these targets has been demonstrated through in vitro assays and molecular docking studies, highlighting its promise as a lead compound for further drug development.

In addition to its enzymatic inhibition properties, recent research has also explored the compound's pharmacokinetic profile. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its stability under physiological conditions. These findings are critical for understanding the compound's potential as a therapeutic agent and for guiding the design of derivatives with improved bioavailability and reduced toxicity. Early results indicate that the compound exhibits favorable pharmacokinetic properties, although further optimization may be required to enhance its therapeutic index.

Another notable aspect of the research on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is its application in preclinical disease models. Recent studies have evaluated its efficacy in animal models of cancer and autoimmune disorders, with promising results. For instance, in a murine model of rheumatoid arthritis, the compound demonstrated significant anti-inflammatory effects, reducing joint swelling and tissue damage. Similarly, in cancer models, it showed potential as an anti-proliferative agent, inhibiting tumor growth and metastasis. These findings underscore the compound's versatility and its potential for addressing unmet medical needs.

Despite these advances, challenges remain in the development of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide as a therapeutic agent. Issues such as off-target effects, potential drug-drug interactions, and the need for scalable synthesis methods must be addressed. Ongoing research is focused on addressing these challenges through structural modifications, formulation development, and advanced in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide (CAS: 899983-44-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable lead compound for the development of novel therapeutics. Future research should focus on optimizing its pharmacological profile, elucidating its mechanism of action in greater detail, and advancing it through preclinical and clinical development stages. The continued exploration of this compound holds significant potential for contributing to the treatment of various diseases and improving patient outcomes.